Cas no 2228651-79-2 (O-2-(3-ethoxy-4-methoxyphenyl)propylhydroxylamine)

• Product Name: O-2-(3-ethoxy-4-methoxyphenyl)propylhydroxylamine
• CAS No: 2228651-79-2
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6502879
• PubChem ID: 165617917
• Update Time: 2025-07-19

O-2-(3-ethoxy-4-methoxyphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-ethoxy-4-methoxyphenyl)propylhydroxylamine
• 2228651-79-2
• O-[2-(3-ethoxy-4-methoxyphenyl)propyl]hydroxylamine
• EN300-1815428

• Inchi： 1S/C12H19NO3/c1-4-15-12-7-10(9(2)8-16-13)5-6-11(12)14-3/h5-7,9H,4,8,13H2,1-3H3
• InChI Key： LHWJKOGWWPKCMH-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=CC(=C(C=1)OCC)OC)N

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.7Ų

Additional information on O-2-(3-ethoxy-4-methoxyphenyl)propylhydroxylamine

Professional Introduction to Compound with CAS No. 2228651-79-2 and Product Name: O-2-(3-ethoxy-4-methoxyphenyl)propylhydroxylamine

The compound with CAS No. 2228651-79-2 and the product name O-2-(3-ethoxy-4-methoxyphenyl)propylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a hydroxylamine moiety linked to a propyl chain, which is further substituted with a phenyl ring bearing ethoxy and methoxy groups at the 3rd and 4th positions, respectively. This specific arrangement imparts distinct chemical and biological activities that make it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds with hybrid structures, aiming to enhance efficacy and reduce side effects in therapeutic interventions. The O-2-(3-ethoxy-4-methoxyphenyl)propylhydroxylamine molecule aligns well with this trend, as its design incorporates elements known to interact favorably with biological targets. The presence of the hydroxylamine group suggests potential reactivity that could be exploited in mechanisms involving redox processes, while the aromatic ring with ethoxy and methoxy substituents may contribute to binding affinity and selectivity in biological systems.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Hydroxylamine derivatives are well-documented for their ability to interact with various enzymes, often serving as substrates or inhibitors depending on the context. The specific substitution pattern in O-2-(3-ethoxy-4-methoxyphenyl)propylhydroxylamine may enhance its binding affinity to certain enzymes, making it a promising candidate for developing enzyme inhibitors. Such inhibitors are crucial in treating a wide range of diseases, including metabolic disorders, inflammatory conditions, and infectious diseases.

Recent studies have highlighted the importance of structurally diverse hydroxylamine compounds in drug discovery. For instance, modifications at the phenyl ring have been shown to significantly alter pharmacokinetic properties, such as solubility and metabolic stability. The ethoxy and methoxy groups in O-2-(3-ethoxy-4-methoxyphenyl)propylhydroxylamine are strategically positioned to influence these properties while maintaining biological activity. This balance is critical for ensuring that the compound can reach its target site effectively within the body.

The synthesis of O-2-(3-ethoxy-4-methoxyphenyl)propylhydroxylamine involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic ring system efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure for optimization purposes.

From a medicinal chemistry perspective, the O-2-(3-ethoxy-4-methoxyphenyl)propylhydroxylamine molecule represents an excellent scaffold for further derivatization. By introducing additional functional groups or altering existing ones, researchers can fine-tune its pharmacological profile to target specific disease pathways more effectively. This modular approach is particularly valuable in hit-to-lead optimization programs, where small changes can lead to significant improvements in drug-like properties.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in synthesizing more complex molecules with specialized functions. For example, it could be employed in the development of probes for biochemical assays or as a building block for designing novel materials with tailored properties.

In conclusion, O-2-(3-ethoxy-4-methoxyphenyl)propylhydroxylamine (CAS No. 2228651-79-2) stands out as a promising candidate in pharmaceutical research due to its innovative structure and versatile applications. Its potential role in modulating enzyme activity, along with its suitability for further derivatization, makes it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in shaping the future of medicine.